Cas no 1157337-37-5 (2-[(2,3-Dihydro-1-benzofuran-5-ylmethyl)amino]propan-1-ol)

2-[(2,3-Dihydro-1-benzofuran-5-ylmethyl)amino]propan-1-ol is a synthetic organic compound featuring a benzofuran core linked to an aminopropanol moiety. This structure imparts potential utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The benzofuran scaffold contributes aromatic stability, while the aminopropanol side chain enhances solubility and reactivity, making it suitable for further functionalization. Its well-defined chemical properties facilitate controlled modifications, supporting applications in medicinal chemistry research. The compound’s stability under standard conditions ensures consistent handling and storage. Analytical characterization is straightforward due to its distinct structural features, aiding in purity assessment and process optimization.
2-[(2,3-Dihydro-1-benzofuran-5-ylmethyl)amino]propan-1-ol structure
1157337-37-5 structure
Product Name:2-[(2,3-Dihydro-1-benzofuran-5-ylmethyl)amino]propan-1-ol
CAS No:1157337-37-5
MF:C12H17NO2
MW:207.268883466721
CID:5166936
Update Time:2025-06-07

2-[(2,3-Dihydro-1-benzofuran-5-ylmethyl)amino]propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-[(2,3-Dihydro-1-benzofuran-5-ylmethyl)amino]propan-1-ol
    • 2-(((2,3-Dihydrobenzofuran-5-yl)methyl)amino)propan-1-ol
    • 2-{[(2,3-dihydro-1-benzofuran-5-yl)methyl]amino}propan-1-ol
    • 1-Propanol, 2-[[(2,3-dihydro-5-benzofuranyl)methyl]amino]-
    • Inchi: 1S/C12H17NO2/c1-9(8-14)13-7-10-2-3-12-11(6-10)4-5-15-12/h2-3,6,9,13-14H,4-5,7-8H2,1H3
    • InChI Key: ZPBWOKDMTZENQZ-UHFFFAOYSA-N
    • SMILES: O1CCC2C=C(C=CC1=2)CNC(C)CO

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 198
  • XLogP3: 1
  • Topological Polar Surface Area: 41.5

2-[(2,3-Dihydro-1-benzofuran-5-ylmethyl)amino]propan-1-ol Pricemore >>

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Additional information on 2-[(2,3-Dihydro-1-benzofuran-5-ylmethyl)amino]propan-1-ol

Comprehensive Overview of 2-[(2,3-Dihydro-1-benzofuran-5-ylmethyl)amino]propan-1-ol (CAS No. 1157337-37-5): Properties, Applications, and Research Insights

2-[(2,3-Dihydro-1-benzofuran-5-ylmethyl)amino]propan-1-ol (CAS No. 1157337-37-5) is a synthetic organic compound with a unique molecular structure that combines a benzofuran moiety with an amino alcohol functional group. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a building block for drug discovery and its versatile reactivity. The presence of both amine and hydroxyl groups in its structure makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of central nervous system (CNS) targeting agents and GPCR modulators.

Recent studies highlight the growing interest in benzofuran derivatives, driven by their broad biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. Researchers are actively exploring 2-[(2,3-Dihydro-1-benzofuran-5-ylmethyl)amino]propan-1-ol as a precursor for designing novel therapeutic candidates, especially in areas like neurodegenerative diseases and mood disorders. Its structural similarity to known bioactive molecules positions it as a promising scaffold for medicinal chemistry optimization.

From a synthetic chemistry perspective, the compound’s CAS No. 1157337-37-5 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories prioritize reproducible synthesis protocols and analytical characterization (e.g., HPLC, NMR) to ensure consistency in experimental outcomes. The compound’s solubility in polar solvents and stability under controlled conditions further enhance its utility in multistep reactions.

In the context of green chemistry, efforts are underway to develop eco-friendly synthetic routes for 2-[(2,3-Dihydro-1-benzofuran-5-ylmethyl)amino]propan-1-ol, aligning with global trends toward sustainable pharmaceutical production. Researchers are investigating catalytic methods and biocatalysis to reduce waste and improve yield, addressing key questions like "How to optimize the synthesis of benzofuran-based amines?" and "What are the industrial-scale applications of this compound?"—topics frequently searched in academic and industrial databases.

The compound’s potential extends to material science, where its aromatic system and functional groups could contribute to organic semiconductors or polymeric coatings. Collaborative studies between chemists and material scientists aim to unlock these applications, leveraging computational tools like molecular docking and DFT calculations to predict properties and interactions.

For researchers and suppliers, understanding the regulatory landscape and patent status of CAS No. 1157337-37-5 is essential. While the compound itself is not classified as hazardous, compliance with REACH and GMP guidelines ensures safe handling and commercialization. Frequently asked questions such as "Where to source high-purity 2-[(2,3-Dihydro-1-benzofuran-5-ylmethyl)amino]propan-1-ol?" or "What are its spectroscopic data?" underscore the need for accessible technical documentation.

In summary, 2-[(2,3-Dihydro-1-benzofuran-5-ylmethyl)amino]propan-1-ol represents a multifaceted compound with expanding relevance in drug development, sustainable chemistry, and advanced materials. Its continued study promises to address pressing challenges in healthcare innovation and industrial applications, making it a focal point for interdisciplinary research.

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